4-[8-Methyl-3-[(4-Methylphenyl)amino]imidazo[1,2-A]pyridin-2-Yl]phenol

• Molecular Formula: C21H19N3O
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 4-[8-methyl-3-(4-methylanilino)imidazo[1,2-a]pyridin-2-yl]phenol
• InChI: InChI=1S/C21H19N3O/c1-14-5-9-17(10-6-14)22-21-19(16-7-11-18(25)12-8-16)23-20-15(2)4-3-13-24(20)21/h3-13,22,25H,1-2H3
• InChI Key: KPRSGDIGCGTRAS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC2=C(N=C3N2C=CC=C3C)C4=CC=C(C=C4)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: CaBdf1 BD2 inhibitor-2

Description

CaBdf1 BD2 inhibitor-2 is a novel selective CaBdf1 BD2 inhibitor.

Scientific Research Applications

Synthesis and Structural Properties

• Synthesis Methods : Imidazo[1,2-a]pyridines, a class including the compound , have been the focus of synthesis research. A method for preparing (2-aminopyridin-4-yl)methanol, a precursor for bicyclic imidazo[1,2-a]pyridine structures, was developed to improve efficiency and reduce the multistage character of traditional methods (Lifshits, Ostapchuk, & Brel, 2015).

• Chemical Reactions and Derivatives : The synthesis of various imidazo[1,2-a]pyridines and their reactions to form different compounds, including cyanomethyl derivatives, have been investigated, highlighting their chemical versatility (Khalafy, Setamdideh, & Dilmaghani, 2002), (Kutrov, Kovalenko, & Volovenko, 2008).

Potential Applications in Medicine

• Antitubercular Activity : Some imidazo[1,2-a]pyridine derivatives have shown promise as antitubercular agents. A study on 6-substituted-2-(4-methyl-2-substituted phenylthiazol-5-yl)H-imidazo[1,2-a]pyridine derivatives found good antitubercular activity against a specific strain of Mycobacterium smegmatis (Abhale et al., 2016).

• Antimicrobial Properties : Pyrazoline derivatives containing the imidazo[1,2-a]pyridine moiety were synthesized and showed potential antimicrobial activity, suggesting their utility in developing new antimicrobial agents (Shah, Kansagara, Godhasra, & Patel, 2008).

• Glutamine Synthetase Inhibition : 3-Amino-imidazo[1,2-a]pyridines have been identified as novel inhibitors of Mycobacterium tuberculosis glutamine synthetase, representing a new class of drug-like inhibitors for this enzyme (Odell et al., 2009).

Fluorescent Properties

• Fluorescent Organic Compounds : Research on the fluorescent properties of imidazo[1,2-a]pyridine derivatives has been conducted, highlighting their potential as novel fluorescent organic compounds. Various derivatives were synthesized and studied for their thermal stability and fluorescence characteristics (Tomoda, Hirano, Saito, Mutai, & Araki, 1999).